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Compound of Interest

Compound Name: Benzene, (2-butenyloxy)-

Cat. No.: B081109

An In-depth Technical Guide to Benzene, (2-butenyloxy)-

This guide provides detailed information on the molecular properties of Benzene, (2-
butenyloxy)-, targeting researchers, scientists, and professionals in drug development.

Molecular Properties

Benzene, (2-butenyloxy)-, also known as crotyl phenyl ether, is an organic compound with the
molecular formula C10H120.[1] Its molecular weight is approximately 148.20 g/mol .[1]

Quantitative Data Summary

The key molecular identifiers and computed properties for Benzene, (2-butenyloxy)- are
summarized in the table below for easy reference.
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Property Value

Molecular Formula C10H120

Molecular Weight 148.20 g/mol

IUPAC Name [(E)-but-2-enoxy]benzene

inChi InChl=1S/C10H120/c1-2-3-9-11-10-7-5-4-6-8-
10/h2-8H,9H2,1H3/b3-2+

InChlKey USBOQRZMRUABNHR-NSCUHMNNSA-N

Canonical SMILES C/C=C/COclcccccl

Experimental Protocols

A common method for the synthesis of aryl ethers such as Benzene, (2-butenyloxy)- is the
Williamson ether synthesis. A generalized experimental workflow for this synthesis is outlined
below.

Reactants:
Phenol
2-Butenyl halide
Base (e.g., NaOH)
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IRERETER MEE Heating / Reflux (Neutralization & Extraction) (e.g., Distillation or Chromatography) Benzene, (2-butenyloxy)-
Solvent
(e.g., Ethanol)
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Caption: Generalized workflow for Williamson ether synthesis.

Signaling Pathways

While specific signaling pathways involving Benzene, (2-butenyloxy)- are not extensively
documented, its structural motifs, an ether linkage and an aromatic ring, are common in various
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biologically active molecules. The logical relationship for its potential metabolic pathway is
illustrated below.
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Caption: Potential metabolic pathway of Benzene, (2-butenyloxy)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Ether, 2-butenyl phenyl | C10H120 | CID 5368876 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. ['Benzene, (2-butenyloxy)-" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081109#benzene-2-butenyloxy-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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